Ribociclib succinate

• CAS No.: 1374639-75-4
• Product Name: Ribociclib succinate
• Molecular Formula: C27H36N8O5
• Molecular Weight: 552.636
• IUPAC Name: butanedioic acid;7-cyclopentyl-N,N-dimethyl-2-[(5-piperazin-1-ylpyridin-2-yl)amino]pyrrolo[2,3-d]pyrimidine-6-carboxamide
• Standard InChI: InChI=1S/C23H30N8O.C4H6O4/c1-29(2)22(32)19-13-16-14-26-23(28-21(16)31(19)17-5-3-4-6-17)27-20-8-7-18(15-25-20)30-11-9-24-10-12-30;5-3(6)1-2-4(7)8/h7-8,13-15,17,24H,3-6,9-12H2,1-2H3,(H,25,26,27,28);1-2H2,(H,5,6)(H,7,8)
• Standard InChIKey: NHANOMFABJQAAH-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)C1=CC2=CN=C(N=C2N1C3CCCC3)NC4=NC=C(C=C4)N5CCNCC5.C(CC(=O)O)C(=O)O
• Appearance: Solid powder
• Description: Ribociclib, also known as LEE011, is an experimental drug that is an inhibitor of cyclin D1/CDK4 and CDK6, and is being studied as a treatment for drug-resistant cancers. It was developed by Novartis and Astex Pharmaceuticals. Cyclin-dependent kinases (CDKs) 4 and 6 are enzymes that have been shown to promote cell division and multiplication in both normal and cancer cells. Many cancer cells have shown abnormalities that increase the activity of CDK, leading to the inactivation of certain tumor suppressor genes. This has led to the idea that inhibiting CDK4 will slow the growth of tumors by reactivating these tumor suppressors. When used in combination with other drugs such as an ALK or an MEK inhibitor, ribociclib has been shown to have a synergistic effect, resulting in improved responses
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Ribociclib succinate; LEE011-BBA; LEE011 succinate; LEE011; LEE-011; LEE 011; LEE011A; LEE-011A; LEE 011A; Kisqali
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• PubChem Compound: 57334219
• Last Modified: Nov 11 2021